Cas no 1335042-49-3 (2-(1-Aminocyclobutyl)acetic acid hydrochloride)

• Product Name: 2-(1-Aminocyclobutyl)acetic acid hydrochloride
• CAS No: 1335042-49-3
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD20481896
• CID: 4589114
• PubChem ID: 72135072
• Update Time: 2025-08-03

2-(1-Aminocyclobutyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclobutyl)acetic acid hydrochloride
• (1-Aminocyclobutyl) acetic acid hydrochloride
• 1-Aminocyclobutaneacetic acid HCl
• 2-(1-aminocyclobutyl)acetic acid;hydrochloride
• 2-(1-Aminocyclobutyl)acetic acid HCl
• (1-Aminocyclobutyl)acetic acid HCl
• SB22551
• (1-aminocyclobutyl)acetic acid hydrochloride (1:1)
• Z1318147475
• MFCD20481896
• (1-AMINOCYCLOBUTYL)ACETIC ACID HYDROCHLORIDE
• CS-0185074
• G72102
• 1335042-49-3
• TS-7088
• 2-(1-aminocyclobutyl)aceticacidhydrochloride
• EN300-97336
• AKOS024015534
• 2-(1-Aminocyclobutyl)acetic acid hydrochloride

• MDL： MFCD20481896
• Inchi： 1S/C6H11NO2.ClH/c7-6(2-1-3-6)4-5(8)9;/h1-4,7H2,(H,8,9);1H
• InChI Key： RVPPNZCVMJNYEX-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1(CCC1)N)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-Aminocyclobutyl)acetic acid hydrochloride

2-(1-Aminocyclobutyl)acetic Acid Hydrochloride (CAS No. 1335042-49-3): A Comprehensive Overview

Introduction to 2-(1-Aminocyclobutyl)acetic Acid Hydrochloride

2-(1-Aminocyclobutyl)acetic acid hydrochloride (CAS No. 1335042-49-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a cyclobutane ring fused with amino and acetic acid groups, has garnered attention due to its potential applications in drug development and advanced materials. The molecule's compact structure and functional groups make it a versatile building block for various chemical transformations.

Chemical Structure and Properties

The molecular structure of 2-(1-Aminocyclobutyl)acetic acid hydrochloride is defined by a cyclobutane ring, which introduces strain and reactivity into the molecule. The amino group (-NH₂) attached to the cyclobutane ring contributes to the compound's basic properties, while the acetic acid group (-CH₂COOH) imparts acidic characteristics. The hydrochloride salt form stabilizes the compound, making it more soluble in aqueous solutions. This combination of functional groups makes the compound suitable for a wide range of chemical reactions, including nucleophilic substitutions, condensations, and polymerizations.

Synthesis and Characterization

The synthesis of 2-(1-Aminocyclobutyl)acetic acid hydrochloride involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the reaction conditions. The characterization of this compound is often performed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity.

Applications in Drug Development

One of the most promising applications of 2-(1-Aminocyclobutyl)acetic acid hydrochloride lies in drug development. The compound's unique structure allows it to serve as a scaffold for designing bioactive molecules with potential therapeutic effects. Recent studies have demonstrated its ability to act as a precursor for peptide synthesis, where it can be incorporated into complex molecules with specific biological activities. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, enabling the production of enantiomerically pure compounds with high efficiency.

Role in Biotechnology and Materials Science

Beyond pharmacology, 2-(1-Aminocyclobutyl)acetic acid hydrochloride has found applications in biotechnology and materials science. In biotechnology, it has been used as a ligand in metalloenzyme mimics, facilitating catalytic processes that are otherwise challenging to achieve under mild conditions. In materials science, researchers have investigated its potential as a monomer for synthesizing novel polymers with tailored mechanical and electronic properties. Recent advancements in polymer chemistry have highlighted its ability to form self-healing materials, which could revolutionize industries such as electronics and aerospace.

Recent Research Findings and Future Directions

Recent studies have delved into the mechanistic understanding of 2-(1-Aminocyclobutyl)acetic acid hydrochloride's reactivity under various conditions. For instance, investigations into its participation in cycloaddition reactions have revealed new pathways for constructing complex molecular architectures. Furthermore, computational chemistry has played a pivotal role in predicting the compound's behavior in different environments, aiding experimental design and optimization.

The future of 2-(1-Aminocyclobutyl)acetic acid hydrochloride looks promising as researchers continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive innovation in its application across diverse fields. As sustainability becomes a critical concern, there is growing interest in developing eco-friendly synthesis routes for this compound, ensuring its long-term viability without compromising environmental integrity.